5-[(2-Methylphenyl)amino]-5-oxopentanoic acid

• IUPAC Name: 5-(2-methylanilino)-5-oxopentanoic acid
• InChI: InChI=1S/C12H15NO3/c1-9-5-2-3-6-10(9)13-11(14)7-4-8-12(15)16/h2-3,5-6H,4,7-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: FDGLRKQOJAIJCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCCC(=O)O
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• CAS RN: 78648-34-7

Description

“5-[(2-Methylphenyl)amino]-5-oxopentanoic acid” is a compound that contains an amino group attached to a 2-methylphenyl group (a phenyl group with a methyl substituent at the 2-position), and a carboxylic acid group at the end of a 5-carbon chain. The presence of both an amino group and a carboxylic acid group suggests that this compound might behave like an amino acid.

Molecular Structure Analysis

The molecular structure of this compound would likely feature typical bond lengths and angles associated with carbon-carbon single bonds, carbon-nitrogen single bonds, and carbon-oxygen double bonds. The exact structure would depend on the specific spatial arrangement of the atoms.

Chemical Reactions Analysis

As an amino acid-like molecule, this compound could potentially participate in reactions typical of amino acids, such as peptide bond formation or reactions involving the carboxylic acid group. The presence of the aromatic 2-methylphenyl group could also enable reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

Based on its structure, “5-[(2-Methylphenyl)amino]-5-oxopentanoic acid” would likely be a solid at room temperature, with a polar nature due to the presence of the amino and carboxylic acid groups. This could make it soluble in polar solvents like water.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : The synthesis of related compounds, such as 5-Amino-4-oxopentanoic acid hydrochloride, has been achieved through methods like esterification and bromination, demonstrating the chemical versatility of these compounds (Yuan, 2006).
• Isotopomer Preparation : 5-Amino-4-oxopentanoic acid, a similar compound, is notable as a precursor in the biosynthesis of biologically active porphyrins. Its isotopomers can be prepared for research in photosynthesis and electron transport (Shrestha‐Dawadi & Lugtenburg, 2003).

Biological and Pharmaceutical Research

• Porphyrin Biosynthesis : In the context of biologically active porphyrins such as chlorophyll and heme, derivatives of 5-Amino-4-oxopentanoic acid play a crucial role, impacting areas like oxygen transport and photosynthesis (Shrestha‐Dawadi & Lugtenburg, 2003).
• Antioxidant Properties : Certain derivatives of 5-Amino-4-oxopentanoic acid exhibit significant antioxidant properties, potentially contributing to anti-browning effects and cosmetic applications (Zheng et al., 2010).

Materials Science and Engineering

• OLED Applications : Some compounds structurally similar to 5-[(2-Methylphenyl)amino]-5-oxopentanoic acid have been used in organic light-emitting diode (OLED) technology, enhancing hole transport in these devices (Can et al., 2014).

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

The potential uses and future directions for this compound would depend largely on its specific physical, chemical, and biological properties. If it exhibits interesting reactivity, it could be studied further as a synthetic intermediate. If it shows biological activity, it could be investigated for potential medicinal applications.